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Compound of Interest

Compound Name:
4-Methoxy-3-methylbenzyl

chloride

Cat. No.: B1345713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Methoxy-3-methylbenzyl chloride (CAS No. 60736-71-2), a key intermediate in various

synthetic applications. Understanding its solubility is critical for optimizing reaction conditions,

purification processes, and formulation development. This document outlines its known

solubility in water, predicted solubility in common organic solvents, and a detailed experimental

protocol for solubility determination.

Core Physicochemical Properties
A foundational understanding of the physicochemical properties of 4-Methoxy-3-methylbenzyl
chloride is essential for interpreting its solubility behavior.
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Property Value Reference

Molecular Formula C₉H₁₁ClO [1][2]

Molecular Weight 170.64 g/mol [2][3]

Appearance Colorless to light yellow liquid [3]

Boiling Point 143°C at 25 mmHg [3]

Density 1.11 g/cm³ [3]

log10 of Water Solubility

(mol/L)
-3.1 [4]

Aqueous Solubility
The water solubility of 4-Methoxy-3-methylbenzyl chloride is low, as indicated by its log10 of

water solubility of -3.1[4]. This corresponds to a molar solubility of approximately 7.94 x 10⁻⁴

mol/L. This limited aqueous solubility is expected due to the predominantly non-polar, aromatic

structure of the molecule.

Predicted Solubility in Organic Solvents
While specific quantitative solubility data in a wide range of organic solvents is not readily

available in the public domain, a qualitative assessment can be made based on the principle of

"like dissolves like." The presence of a polar chloromethyl group and a methoxy group,

combined with a larger non-polar aromatic ring, suggests that 4-Methoxy-3-methylbenzyl
chloride will exhibit good solubility in a range of common organic solvents.
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Solvent Predicted Solubility Rationale

Methanol High

Polar protic solvent, capable of

hydrogen bonding and dipole-

dipole interactions.

Ethanol High
Similar to methanol, a polar

protic solvent.

Acetone High
Polar aprotic solvent with a

significant dipole moment.

Dichloromethane (DCM) High

A polar aprotic solvent,

effective for many organic

compounds.

Tetrahydrofuran (THF) High

A polar aprotic ether, a good

solvent for a wide range of

organic molecules.

Ethyl Acetate High A moderately polar solvent.

Toluene High

A non-polar aromatic solvent,

likely to be a good solvent due

to the aromatic nature of the

solute.

Hexane Low to Medium

A non-polar aliphatic solvent;

solubility is expected to be

lower than in polar or aromatic

solvents.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of the solubility of 4-
Methoxy-3-methylbenzyl chloride in a given solvent. This protocol is based on the widely

accepted shake-flask method followed by quantitative analysis.

Objective: To determine the equilibrium solubility of 4-Methoxy-3-methylbenzyl chloride in a

selected solvent at a specified temperature.
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Materials:

4-Methoxy-3-methylbenzyl chloride (of known purity)

Solvent of interest (analytical grade)

Volumetric flasks

Analytical balance

Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas

Chromatography (GC) system with a Flame Ionization Detector (FID)

Vials for sample analysis

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4-Methoxy-3-methylbenzyl chloride to a known volume of the

solvent in a sealed container (e.g., a screw-cap vial or flask). The excess solid should be

clearly visible.

Place the container in a thermostatically controlled shaker set to the desired temperature

(e.g., 25°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). A preliminary time-course study can be conducted to determine the time to reach

equilibrium.

Sample Collection and Preparation:

After the equilibration period, allow the mixture to stand undisturbed at the set temperature

for at least 2 hours to allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean vial to

remove any undissolved microparticles.

Quantitative Analysis:

Prepare a series of standard solutions of 4-Methoxy-3-methylbenzyl chloride of known

concentrations in the same solvent.

Analyze the filtered saturated solution and the standard solutions using a suitable

analytical method (e.g., HPLC or GC).

Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the

concentration of the standard solutions.

Determine the concentration of 4-Methoxy-3-methylbenzyl chloride in the filtered

saturated solution by interpolating its analytical signal on the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Report the temperature at which the solubility was determined.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Preparation of Saturated Solution

Sample Collection

Quantitative Analysis

Data Reporting

Add excess 4-Methoxy-3-methylbenzyl chloride to solvent

Equilibrate in a thermostatically controlled shaker

Allow undissolved solid to settle

After equilibration

Withdraw and filter supernatant

Analyze samples and standards (HPLC/GC)

Filtered sample

Prepare standard solutions

Construct calibration curve

Determine concentration of saturated solution

Express solubility in appropriate units (g/L, mol/L)

Report the experimental temperature

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.
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This guide provides a comprehensive starting point for researchers working with 4-Methoxy-3-
methylbenzyl chloride. The provided experimental protocol can be adapted to specific

laboratory conditions and analytical capabilities to generate precise and reliable solubility data,

which is crucial for its effective application in chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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